Cas no 489431-66-5 (2,5-Dibromo-3-methoxypyrazine)

• Product Name: 2,5-Dibromo-3-methoxypyrazine
• CAS No: 489431-66-5
• MF: C₅H₄Br₂N₂O
• MW: 267.906059265137
• MDL: MFCD09909711
• CID: 324512
• PubChem ID: 11140114
• Update Time: 2025-10-16

2,5-Dibromo-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-methoxypyrazine
• Pyrazine, 2,5-dibromo-3-methoxy-
• 2,4-DICHLORO-DL-PHENYLALANINE
• 2,5-Dibromo-3-Methoxy-Pyrazine
• Pyrazine,2,5-dibromo-3-methoxy
• QC-6821
• UCCBMEAEKQVQCF-UHFFFAOYSA
• UCCBMEAEKQVQCF-UHFFFAOYSA-
• FCH1395555
• CM10345
• AB54782
• AX8158276
• Y5449
• AKOS016011943
• 489431-66-5
• FT-0646258
• A923751
• C5H4Br2N2O
• I11275
• DS-10531
• MFCD09909711
• CS-0105447
• InChI=1/C5H4Br2N2O/c1-10-5-4(7)8-2-3(6)9-5/h2H,1H3
• 1-(3-FURYL)METHANAMINEHYDROCHLORIDE
• DTXSID50456715
• DB-070957

• MDL： MFCD09909711
• Inchi： 1S/C5H4Br2N2O/c1-10-5-4(7)8-2-3(6)9-5/h2H,1H3
• InChI Key： UCCBMEAEKQVQCF-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=CN=1)Br)OC

Computed Properties

• Exact Mass: 265.86900
• Monoisotopic Mass: 265.86904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 2.1

Experimental Properties

• Density: 2.025±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC (dichloromethane hexane )
• Boiling Point: 241.5±35.0 ºC (760 Torr),
• Flash Point: 99.9±25.9 ºC,
• Refractive Index: 1.588
• Solubility: Slightly soluble (9.6 g/l) (25 º C),
• PSA: 35.01000
• LogP: 2.01020

2,5-Dibromo-3-methoxypyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,5-Dibromo-3-methoxypyrazine

2,5-Dibromo-3-methoxypyrazine: A Comprehensive Overview

2,5-Dibromo-3-methoxypyrazine (CAS No. 489431-66-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazines, which are six-membered aromatic heterocycles containing two nitrogen atoms. The presence of bromine and methoxy groups at specific positions on the pyrazine ring imparts unique chemical properties, making it a valuable molecule for various applications.

The chemical structure of 2,5-dibromo-3-methoxypyrazine consists of a pyrazine ring with bromine atoms at positions 2 and 5, and a methoxy group (-OCH₃) at position 3. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of such substituted pyrazines in drug discovery and material synthesis due to their ability to act as versatile building blocks.

From a synthetic perspective, the preparation of 2,5-dibromo-3-methoxypyrazine involves multi-step reactions that often require precise control over reaction conditions. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to synthesize this compound efficiently. The use of transition metal catalysts has been particularly promising in achieving high yields and selectivity in these reactions.

In terms of application, 2,5-dibromo-3-methoxypyrazine has found utility in several areas. One notable application is its use as an intermediate in the synthesis of bioactive compounds. Its ability to undergo further functionalization makes it an ideal candidate for exploring novel drug candidates with potential therapeutic benefits. Recent advancements in medicinal chemistry have demonstrated its role in designing molecules targeting specific biological pathways.

Another area where this compound has shown promise is in the development of advanced materials. The bromine substituents on the pyrazine ring can participate in cross-coupling reactions, enabling the construction of complex architectures for applications in electronics and optoelectronics. For instance, materials derived from 2,5-dibromo-3-methoxypyrazine have been investigated for their potential use in organic light-emitting diodes (OLEDs) and solar cells.

Recent research has also focused on understanding the environmental impact of 2,5-dibromo-3-methoxypyrazine. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These investigations are crucial for ensuring that its use in industrial applications does not pose risks to ecosystems or human health.

In conclusion, 2,5-dibromo-3-methoxypyrazine (CAS No. 489431-66-5) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position it as an important molecule for future research and innovation.